Cas no 946310-45-8 (N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946310-45-8
• MF: C₂₀H₁₆F₂N₂O₂
• MW: 354.350051879883
• CID: 5504495
• Update Time: 2025-06-11

N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-1-[(3-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16F2N2O2/c1-13-3-2-4-14(9-13)11-24-12-15(5-8-19(24)25)20(26)23-18-10-16(21)6-7-17(18)22/h2-10,12H,11H2,1H3,(H,23,26)
• InChI Key： BQLCCLXYMPFZAD-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(C)=C2)C(=O)C=CC=1C(NC1=CC(F)=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946310-45-8)

N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, with the CAS number 946310-45-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is composed of a pyridine ring with a substituted amide group and a fluorinated phenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyridine ring is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its lipophilic nature, which can enhance the compound's bioavailability and cellular uptake.

The synthesis of N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide typically involves multi-step reactions. One common approach is to start with the formation of the pyridine core through a condensation reaction between an appropriate aldehyde and a β-ketoester. Subsequent functionalization steps include the introduction of the amide group and the fluorinated phenyl substituent. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, often employing transition-metal catalysis and green chemistry principles.

In terms of biological activity, N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Kinase inhibitors can block the uncontrolled cell growth that characterizes many types of cancer by interfering with the signaling pathways that promote cell division.

Additionally, N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Compounds that can modulate inflammatory responses are of great interest in developing new therapeutic strategies. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells.

The pharmacokinetic properties of N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide have also been studied to assess its suitability as a drug candidate. Key parameters such as solubility, permeability, metabolic stability, and toxicity are crucial for determining the compound's potential for clinical development. Recent research has focused on optimizing these properties through structural modifications and formulation strategies to enhance drug delivery and efficacy.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is still in preclinical stages, early results are encouraging. Preclinical studies have demonstrated its favorable pharmacological profile and potential therapeutic benefits in various disease models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, N-(2,5-difluorophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946310-45-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full potential as a novel therapeutic agent.